3-hydroxy-2,2-dimethylpentanoic acid
Description
3-hydroxy-2,2-dimethylpentanoic acid is a chemical compound with the CAS Number: 74266-29-8 . It has a molecular weight of 146.19 and its IUPAC name is 3-hydroxy-2,2-dimethylpentanoic acid . The physical form of this compound is a powder .
Molecular Structure Analysis
The InChI code for 3-hydroxy-2,2-dimethylpentanoic acid is 1S/C7H14O3/c1-4-5(8)7(2,3)6(9)10/h5,8H,4H2,1-3H3,(H,9,10) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
3-hydroxy-2,2-dimethylpentanoic acid is a powder . It has a melting point range of 98-103 degrees Celsius . The compound’s molecular weight is 146.19 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-hydroxy-2,2-dimethylpentanoic acid can be achieved through the oxidation of 3-hydroxy-2,2-dimethylpentanal using a suitable oxidizing agent.", "Starting Materials": [ "3-hydroxy-2,2-dimethylpentanal", "Oxidizing agent (e.g. potassium permanganate, chromium trioxide, or sodium dichromate)", "Solvent (e.g. water, acetone, or dichloromethane)", "Acid (e.g. sulfuric acid or hydrochloric acid)", "Base (e.g. sodium hydroxide or potassium hydroxide)" ], "Reaction": [ "Dissolve 3-hydroxy-2,2-dimethylpentanal in a suitable solvent.", "Add the oxidizing agent to the solution and stir the mixture at a suitable temperature (e.g. room temperature or reflux) for a suitable time (e.g. 1-24 hours) until the reaction is complete.", "Add an acid to the reaction mixture to neutralize any excess oxidizing agent.", "Extract the product with a suitable solvent (e.g. dichloromethane or ethyl acetate).", "Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the product by recrystallization or column chromatography using a suitable solvent system.", "Characterize the product using spectroscopic techniques (e.g. NMR, IR, and MS) and compare the data with the literature values." ] } | |
CAS RN |
74266-29-8 |
Product Name |
3-hydroxy-2,2-dimethylpentanoic acid |
Molecular Formula |
C7H14O3 |
Molecular Weight |
146.2 |
Purity |
95 |
Origin of Product |
United States |
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